Cas no 1824027-89-5 (tert-butyl 2-ethenyl-4-oxopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-ethenyl-4-oxopyrrolidine-1-carboxylate
• CAS No: 1824027-89-5
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5266886
• Update Time: 2026-03-09

tert-butyl 2-ethenyl-4-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-ethenyl-4-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-ethenyl-4-oxopyrrolidine-1-carboxylate

• Inchi： 1S/C11H17NO3/c1-5-8-6-9(13)7-12(8)10(14)15-11(2,3)4/h5,8H,1,6-7H2,2-4H3
• InChI Key： YQDDPZCFGQDNAW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(=O)CC1C=C

Additional information on tert-butyl 2-ethenyl-4-oxopyrrolidine-1-carboxylate

Professional Introduction to tert-butyl 2-ethenyl-4-oxopyrrolidine-1-carboxylate (CAS No. 1824027-89-5)

tert-butyl 2-ethenyl-4-oxopyrrolidine-1-carboxylate, with the chemical identifier CAS No. 1824027-89-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its pyrrolidine core and ester functional group, has garnered attention due to its structural versatility and potential applications in drug discovery and material science. The compound's unique framework, combining a tert-butyl substituent with an ethenyl side chain, makes it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl group provides steric hindrance, which can be strategically employed to influence reaction outcomes and improve selectivity in synthetic pathways. This feature is particularly useful in medicinal chemistry, where precise control over molecular architecture is often required to optimize pharmacological properties. Additionally, the presence of an ester moiety offers opportunities for further derivatization, enabling the creation of a diverse array of pharmacophores.

In recent years, there has been growing interest in pyrrolidine derivatives as scaffolds for bioactive compounds. These heterocycles are prevalent in natural products and pharmaceuticals, exhibiting a wide range of biological activities. The compound in question, tert-butyl 2-ethenyl-4-oxopyrrolidine-1-carboxylate, represents an advanced building block that can be modified to explore new chemical space. Its incorporation into larger molecules has the potential to yield novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The pyrrolidine ring can mimic ATP binding pockets in enzymes, making it an ideal scaffold for designing small-molecule inhibitors. Furthermore, the ethenyl side chain can be functionalized to introduce additional interactions with the target protein, enhancing binding affinity. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against various kinases, including those implicated in cancer progression.

The synthesis of tert-butyl 2-ethenyl-4-oxopyrrolidine-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the formation of the pyrrolidine core through cyclocondensation reactions, followed by selective functionalization to introduce the ethenyl and ester groups. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods underscore the compound's compatibility with modern synthetic methodologies.

From a computational chemistry perspective, tert-butyl 2-ethenyl-4-oxopyrrolidine-1-carboxylate has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of optimized derivatives. These computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to predict properties such as binding affinity and metabolic stability before experimental validation.

The pharmaceutical industry has shown particular interest in pyrrolidine-based drugs due to their favorable pharmacokinetic profiles. Compounds like this one have been investigated for their potential as antiviral agents, where the pyrrolidine scaffold can disrupt viral replication mechanisms. Additionally, their structural flexibility allows for modifications that enhance solubility and bioavailability—critical factors in drug development. Recent advances in medicinal chemistry have demonstrated how subtle changes in the molecular structure can significantly impact therapeutic efficacy.

In conclusion, tert-butyl 2-ethenyl-4-oxopyrrolidine-1-carboxylate (CAS No. 1824027-89-5) is a versatile intermediate with broad applications in pharmaceutical research and industrial synthesis. Its unique structural features make it an attractive candidate for developing novel bioactive compounds, particularly kinase inhibitors and other therapeutic agents. As research continues to uncover new applications for this molecule, its importance in advancing chemical biology and drug discovery is likely to grow further.